Cas no 141294-80-6 (Coenzyme A,S-heptanoate, lithium salt (9CI))

• Product Name: Coenzyme A,S-heptanoate, lithium salt (9CI)
• CAS No: 141294-80-6
• MF: C₂₈H₄₉LiN₇O₁₇P₃S
• MW: 887.652648687363
• CID: 101736
• Update Time: 2022-09-23

Coenzyme A,S-heptanoate, lithium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Coenzyme A,S-heptanoate, lithium salt (9CI)
• coenzyme A n-heptanoyl derivative (C7:0), lithium salt

• Inchi： 1S/C28H48N7O17P3S.Li.H/c1-4-5-6-7-8-19(37)56-12-11-30-18(36)9-10-31-26(40)23(39)28(2,3)14-49-55(46,47)52-54(44,45)48-13-17-22(51-53(41,42)43)21(38)27(50-17)35-16-34-20-24(29)32-15-33-25(20)35;;/h15-17,21-23,27,38-39H,4-14H2,1-3H3,(H,30,36)(H,31,40)(H,44,45)(H,46,47)(H2,29,32,33)(H2,41,42,43);;/t17-,21-,22-,23+,27-;;/m1../s1
• InChI Key： DMRTVFGQHFISHV-BRIWVHBQSA-N
• SMILES： O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCSC(=O)CCCCCC)O[C@H]1N1C=NC2C(=NC=NC1=2)N)OP(O)(O)=O.[LiH]